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Abstract
Tazobactam acid is a potent β-lactamase inhibitor, crucial in overcoming bacterial resistance

to β-lactam antibiotics. Its efficacy and formulation stability are intrinsically linked to its

physicochemical properties. This technical guide provides a comprehensive overview of the

core physicochemical characteristics of Tazobactam acid, including its chemical identity,

solubility, melting point, pKa, and stability. Detailed methodologies for the determination of

these properties are presented, alongside visual representations of its mechanism of action

and experimental workflows to facilitate a deeper understanding for research, development,

and quality control purposes.

Chemical Identity
Tazobactam acid is a penicillanic acid sulfone derivative.[1] Its fundamental chemical and

physical identifiers are summarized below.
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Property Value

IUPAC Name

(2S,3S,5R)-3-methyl-4,4,7-trioxo-3-(1H-1,2,3-

triazol-1-ylmethyl)-4λ⁶-thia-1-

azabicyclo[3.2.0]heptane-2-carboxylic acid[2][3]

Chemical Formula C₁₀H₁₂N₄O₅S[4][5][6][7]

Molecular Weight 300.29 g/mol [4][8][6][7][9]

CAS Number 89786-04-9[2][6][10]

Appearance
White to off-white crystalline powder[2][11][10]

[12]

Physicochemical Properties
A thorough understanding of the physicochemical properties of Tazobactam acid is paramount

for its development as a pharmaceutical agent. These properties influence its absorption,

distribution, metabolism, and excretion (ADME) profile, as well as its formulation and stability.

Quantitative Physicochemical Data
The key physicochemical parameters of Tazobactam acid are presented in the table below.

Property Value Source(s)

Melting Point
115-145°C[10][12][13][14];

>170°C (decomposition)[2][9]
[2][9][10][12][13][14]

pKa

2.1[3], 2.33 ± 0.40 (Predicted)

[12][13][14], 2.86 (Strongest

Acidic)[15]

[3][12][13][14][15]

Density
1.92 ± 0.1 g/cm³[2][9][10][13]

[14]
[2][9][10][13][14]

Boiling Point 707.1 ± 70.0°C[2][9] [2][9]

Solubility Profile
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The solubility of Tazobactam acid in various solvents is a critical factor for its formulation and

delivery.

Solvent Solubility Description

Water Soluble[10][12][13][14], Very slightly soluble[11]

DMSO

Soluble (35 mg/mL)[2][9], Slightly soluble

(Heated)[12][13][14], 55 mg/mL (Sonication

recommended)[16]

Methanol
Soluble[2][9], Slightly soluble[11], Slightly

soluble (Heated, Sonicated)[12][13][14]

Ethanol Slightly soluble[11]

Acetone Slightly soluble[11]

N,N-dimethylformamide Freely soluble[11]

Note: The sodium salt of Tazobactam is very soluble in water and soluble in alcohol.[17][18]

Stability Profile
Tazobactam acid is susceptible to degradation under certain conditions. It is noted to be light-

sensitive.[12][13][14] Degradation pathways can include hydrolysis of the β-lactam ring.[19][20]

Forced degradation studies have shown that Tazobactam degrades in the presence of acid,

base, and oxidative stress.[21][22] For instance, one study noted that Tazobactam was

degraded within one hour in 1 N HCl at room temperature.[22]

Experimental Protocols
Accurate determination of physicochemical properties requires robust experimental protocols.

The following sections outline methodologies for key experiments.

Determination of pKa by Potentiometric Titration
The acid dissociation constant (pKa) is a measure of the strength of an acid in solution. For

Tazobactam acid, potentiometric titration is a suitable method.
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Methodology:

Preparation of the Analyte Solution: Accurately weigh and dissolve Tazobactam acid in a

suitable solvent, such as a co-solvent mixture if aqueous solubility is low, to a known

concentration (e.g., 1 mM).[23]

Calibration: Calibrate a pH meter using standard buffers (e.g., pH 4, 7, and 10).[23]

Titration Setup: Place the analyte solution in a thermostated vessel and use a magnetic

stirrer for continuous mixing. Purge the solution with nitrogen to remove dissolved carbon

dioxide.[23]

Titration: Titrate the solution with a standardized solution of a strong base (e.g., 0.1 M

NaOH). Record the pH value after each incremental addition of the titrant.[23]

Data Analysis: Plot the pH values against the volume of titrant added to generate a titration

curve. The pKa is determined from the pH at the half-equivalence point. The inflection point

of the curve corresponds to the equivalence point.

Preparation

Titration

Analysis

Dissolve Tazobactam Acid Calibrate pH Meter Add NaOH incrementally Record pH
after each addition

continue

Plot pH vs. Volume Determine pKa

Click to download full resolution via product page

Figure 1: Workflow for pKa Determination by Potentiometric Titration.

Determination of Solubility by Shake-Flask Method
The shake-flask method is a standard technique for determining the equilibrium solubility of a

compound.[24]
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Methodology:

Sample Preparation: Add an excess amount of Tazobactam acid to a series of vials

containing the solvent of interest (e.g., water, buffers of different pH).

Equilibration: Seal the vials and agitate them at a constant temperature for a sufficient period

(e.g., 24-48 hours) to ensure equilibrium is reached.[24] The presence of undissolved solid

should be confirmed visually.[24]

Sample Separation: Separate the undissolved solid from the saturated solution by

centrifugation or filtration.

Quantification: Analyze the concentration of Tazobactam acid in the clear supernatant using

a validated analytical method, such as High-Performance Liquid Chromatography (HPLC)

with UV detection.

Calculation: The determined concentration represents the equilibrium solubility of

Tazobactam acid in the specific solvent under the tested conditions.
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Figure 2: Experimental Workflow for the Shake-Flask Solubility Method.

Stability-Indicating HPLC Method
A stability-indicating High-Performance Liquid Chromatography (HPLC) method is essential to

quantify the decrease in the concentration of Tazobactam acid and to detect the formation of

degradation products over time.

Methodology:

Chromatographic Conditions:

Column: C18 column (e.g., 4.6 x 250 mm, 5 µm particle size).[21]
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Mobile Phase: A mixture of an aqueous buffer (e.g., 0.1% orthophosphoric acid in water)

and an organic solvent (e.g., Methanol).[21] The exact ratio should be optimized for good

resolution.

Flow Rate: Typically around 0.7-1.0 mL/min.[21][25]

Detection: UV detection at a suitable wavelength (e.g., 231 nm).[21]

Forced Degradation Studies: Subject Tazobactam acid solutions to stress conditions such

as acid (HCl), base (NaOH), oxidation (H₂O₂), heat, and light.[21][26]

Method Validation: Validate the HPLC method according to ICH guidelines for parameters

including specificity, linearity, accuracy, precision, limit of detection (LOD), and limit of

quantification (LOQ).[21][25] The method is considered stability-indicating if the degradation

products are well-resolved from the parent drug peak.

Mechanism of Action: β-Lactamase Inhibition
Tazobactam itself has weak antibacterial activity.[3] Its primary role is to protect β-lactam

antibiotics from degradation by bacterial β-lactamase enzymes.[3][10] Tazobactam contains a

β-lactam ring that irreversibly binds to the active site of the β-lactamase enzyme, thereby

inactivating it.[1][18] This allows the partner antibiotic (e.g., piperacillin) to exert its antibacterial

effect on the pathogen.[7][18]

Tazobactam β-Lactamase Enzyme irreversibly binds & inactivates Inactivated Enzyme Complex

β-Lactam Antibiotic
(e.g., Piperacillin) Bacterial Cell Wall inhibits cell wall synthesis Bacterial Cell Lysis

Click to download full resolution via product page

Figure 3: Mechanism of Action of Tazobactam as a β-Lactamase Inhibitor.
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The physicochemical properties of Tazobactam acid are fundamental to its role as an effective

β-lactamase inhibitor. This guide has provided a detailed summary of its key characteristics and

the experimental protocols required for their determination. A thorough understanding and

application of this knowledge are essential for the successful development, formulation, and

clinical application of Tazobactam-containing antibacterial therapies. The provided diagrams

offer a clear visual representation of complex processes, aiding in the comprehension of its

mechanism and analytical workflows.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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